Cas no 639-43-0 (Curan-17-oicacid, 2,16,19,20-tetradehydro-, methyl ester, (19E)-)

• Product Name: Curan-17-oicacid, 2,16,19,20-tetradehydro-, methyl ester, (19E)-
• CAS No: 639-43-0
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 515283
• PubChem ID: 10314057
• Update Time: 2025-04-19

Curan-17-oicacid, 2,16,19,20-tetradehydro-, methyl ester, (19E)- Chemical and Physical Properties

Names and Identifiers

• Curan-17-oicacid, 2,16,19,20-tetradehydro-, methyl ester, (19E)-
• 2,16,19,20-Tetradehydrocuran-17-oic Acid Methyl Ester
• cur-19-en-17-oic acid, 2,16-didehydro-, methyl ester, (19E)-
• methyl (19E)-2,16-didehydrocur-19-en-17-oate
• methyl (19E)-2,16,19,20-tetradehydrocuran-17-oate
• Akuammicine; (-)-form
• (-)-Akuammicine:Akuammicine
• ConMedNP.185
• (-)-akuammicine
• 639-43-0
• DTXSID30903914
• RG055O00BG
• UNII-RG055O00BG
• Curan-17-oic acid, 2,16,19,20-tetradehydro-, methyl ester, (19E)-
• NS00093684
• Q15079655
• AKUAMMICINE [MI]
• Akuammicine
• CHEBI:70499
• AKUAMMICINE, (-)-
• methyl (1R,11S,12E,17S)-12-ethylidene-8,14-diazapentacyclo[9.5.2.01,9.02,7.014,17]octadeca-2,4,6,9-tetraene-10-carboxylate

• Inchi： 1S/C20H22N2O2/c1-3-12-11-22-9-8-20-14-6-4-5-7-15(14)21-18(20)17(19(23)24-2)13(12)10-16(20)22/h3-7,13,16,21H,8-11H2,1-2H3/b12-3-/t13-,16-,20+/m0/s1
• InChI Key： AGZMFTKKLPHOMT-DUJTVWLASA-N
• SMILES： O(C)C(C1=C2[C@@]3(C4C=CC=CC=4N2)CCN2C/C(=C/C)/[C@@H]1C[C@H]23)=O

Computed Properties

• Exact Mass: 322.168127949g/mol
• Monoisotopic Mass: 322.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų
• XLogP3: 2.4

Experimental Properties

• Density: 1.29
• Melting Point: 182°
• Boiling Point: 480.7°Cat760mmHg
• Flash Point: 244.5°C
• Refractive Index: 1.661
• pka: 7.45(at 25℃)
• Specific Rotation: D16 -745° (c = 0.994 in ethanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids Strychnos alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids